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Compound of Interest

2-Methoxy-3-nitrobenzene-1-
Compound Name:

sulfonamide
CAS No.: 1261827-86-4
Cat. No.: B13273451

Get Quote

Executive Summary

Compound Identifier: 2-Methoxy-3-nitrobenzene-1-sulfonamide CAS Registry Number:
1261827-86-4 Molecular Formula: Cngcontent-ng-c4120160419="" _nghost-ng-
€3115686525="" class="inline ng-star-inserted">

H
N
O
S Molecular Weight: 232.21 g/mol [1]

This technical guide provides a comprehensive spectroscopic profile for 2-Methoxy-3-
nitrobenzene-1-sulfonamide, a critical intermediate in the synthesis of endothelin receptor
antagonists and sulfonamide-based antimicrobials.[2] Due to the steric crowding of the 1,2,3-
trisubstituted benzene ring, this molecule exhibits distinct spectroscopic signatures that
differentiate it from its 4-methoxy isomers.
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This document is designed for medicinal chemists and analytical scientists, focusing on the
structural elucidation, impurity profiling, and experimental protocols required for rigorous
characterization.

Molecular Characterization Strategy

The analysis of 1,2,3-trisubstituted benzenes requires a multi-modal approach to confirm
regiochemistry, particularly to distinguish between the 2-methoxy-3-nitro and 2-methoxy-4-nitro
isomers.

Analytical Workflow

The following diagram outlines the logical flow for validating the structure, moving from bulk
property verification to atomic-level connectivity.
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Figure 1: Analytical workflow for structural validation.

Spectroscopic Profile

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is the primary tool for confirming the 1,2,3-substitution pattern. The key
diagnostic feature is the splitting pattern of the three aromatic protons.
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Solvent: DMSO-ngcontent-ng-c4120160419=""_nghost-ng-c3115686525="" class="inline ng-
star-inserted">

(Preferred due to sulfonamide proton exchange rates). Reference: TMS (0.00 ppm).

Predicted

H NMR Data
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Expert Insight: In the 1,2,3-trisubstituted system, the coupling constant between H4 and H6
(meta-coupling) is often small (

Hz) or unresolved, leading to the appearance of H5 as a triplet and H4/H6 as
doublets. High-field instruments (600 MHz+) may resolve the secondary splitting.

B. Infrared (IR) Spectroscopy

IR is critical for verifying the oxidation state of the sulfur and nitrogen species.

Method: KBr Pellet or ATR (Attenuated Total Reflectance).
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C. Mass Spectrometry (MS)

lonization Mode: Electrospray lonization (ESI), Negative Mode [M-H]
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. Rationale: Sulfonamides are acidic (
) and ionize readily in negative mode.

e Molecular lon:ngcontent-ng-c4120160419=""_nghost-ng-c3115686525="" class="inline ng-
star-inserted">

231.0 [M-H]

o Exact Mass: 232.0154[2]

Fragmentation Pathway (ESI-)

The fragmentation typically involves the loss of the SO

moiety or the nitro group.
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Figure 2: Proposed ESI(-) fragmentation pathway.[2]
Experimental Protocols
Protocol 1: NMR Sample Preparation

To ensure reproducible chemical shifts and resolution of exchangeable protons.
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e Massing: Weigh 5-10 mg of the dry solid compound into a clean vial.
e Solvation: Add 0.6 mL of DMSO-

(99.9% D).

o Note: CDCI

is often a poor solvent for primary sulfonamides due to low solubility and broadening of the
NH

peak.

o Transfer: Filter the solution through a cotton plug into a standard 5 mm NMR tube to remove
undissolved particulates.

e Acquisition:
o Set relaxation delay (

) to

seconds to allow full relaxation of aromatic protons.
o Acquire 16-32 scans for

H; 512-1024 scans for

C.

Protocol 2: Synthesis (Contextual)

While this guide focuses on data, understanding the synthesis aids in impurity identification.

The compound is typically synthesized via the chlorosulfonation of 2-methoxy-3-nitrobenzene
(or 2-nitroanisole derivatives), followed by aminolysis.[2]

Key Impurity:

 Sulfonic Acid Derivative: Resulting from hydrolysis of the intermediate sulfonyl chloride.
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o Detection: Look for a broad OH peak >10 ppm in NMR and a mass shift to ngcontent-ng-
c4120160419=""_nghost-ng-c3115686525="" class="inline ng-star-inserted">

232 [M-H]

(acid form) in MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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